Cas no 2580217-30-5 (3-1-({(benzyloxy)carbonylamino}methyl)cyclobutylprop-2-ynoic acid)

• Product Name: 3-1-({(benzyloxy)carbonylamino}methyl)cyclobutylprop-2-ynoic acid
• CAS No: 2580217-30-5
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• CID: 5660755
• PubChem ID: 165894527
• Update Time: 2025-10-29

3-1-({(benzyloxy)carbonylamino}methyl)cyclobutylprop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27729478
• 3-[1-({[(benzyloxy)carbonyl]amino}methyl)cyclobutyl]prop-2-ynoic acid
• 2580217-30-5
• 3-1-({(benzyloxy)carbonylamino}methyl)cyclobutylprop-2-ynoic acid

• Inchi： 1S/C16H17NO4/c18-14(19)7-10-16(8-4-9-16)12-17-15(20)21-11-13-5-2-1-3-6-13/h1-3,5-6H,4,8-9,11-12H2,(H,17,20)(H,18,19)
• InChI Key： LGZDJOIVWUINHX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NCC1(C#CC(=O)O)CCC1)=O

Computed Properties

• Exact Mass: 287.11575802g/mol
• Monoisotopic Mass: 287.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3-1-({(benzyloxy)carbonylamino}methyl)cyclobutylprop-2-ynoic acid

Recent Advances in the Study of 3-1-({(benzyloxy)carbonylamino}methyl)cyclobutylprop-2-ynoic acid (CAS: 2580217-30-5)

The compound 3-1-({(benzyloxy)carbonylamino}methyl)cyclobutylprop-2-ynoic acid (CAS: 2580217-30-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 3-1-({(benzyloxy)carbonylamino}methyl)cyclobutylprop-2-ynoic acid, which serves as a key intermediate in the development of novel cyclobutane-based therapeutics. The compound's cyclobutyl core, combined with the propiolic acid moiety, provides a rigid scaffold that can be further functionalized to target specific biological pathways. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of this compound.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-1-({(benzyloxy)carbonylamino}methyl)cyclobutylprop-2-ynoic acid exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. Specifically, it has shown promise as a potential inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin biosynthesis pathway. These findings suggest its potential application in the treatment of inflammatory diseases, although further in vivo studies are required to validate these effects.

Moreover, the compound's unique structure has sparked interest in its use as a building block for the development of proteolysis-targeting chimeras (PROTACs). Recent work has explored its incorporation into bifunctional molecules designed to degrade disease-causing proteins. The benzyloxycarbonyl (Cbz) protecting group in the compound offers a convenient handle for further chemical modifications, making it a valuable tool in targeted protein degradation strategies.

Despite these promising developments, challenges remain in the optimization of 3-1-({(benzyloxy)carbonylamino}methyl)cyclobutylprop-2-ynoic acid for therapeutic use. Issues such as metabolic stability, bioavailability, and selectivity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent computational modeling efforts have provided insights into potential modifications that could enhance its drug-like properties while maintaining its biological activity.

In conclusion, 3-1-({(benzyloxy)carbonylamino}methyl)cyclobutylprop-2-ynoic acid represents an exciting area of research in medicinal chemistry. Its unique structural features and demonstrated biological activity make it a compelling candidate for further development. Future research directions should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies. As the field progresses, this compound may serve as a cornerstone for the development of novel therapeutics targeting inflammation and other disease pathways.